Methyl-6-[2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-6-yl]pyridine-2-carboxylate

• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: methyl 6-(2-methylsulfanyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)pyridine-2-carboxylate
• InChI: InChI=1S/C15H16N4O2S/c1-21-14(20)12-4-3-5-13(17-12)19-7-6-11-10(9-19)8-16-15(18-11)22-2/h3-5,8H,6-7,9H2,1-2H3
• InChI Key: SPNALFJVCKBWGF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CC=C1)N2CCC3=NC(=NC=C3C2)SC

Description

Methyl-6-[2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-6-yl]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-(methylthio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine (892 mg, 4.92 mmol), methyl-6-bromopicolinate (1.06 g, 4.92 mmol), Pd(OAc)2 (110 mg, 0.492 mmol), rac-BINAP (306 mg, 0.492 mmol), and Cs2CO3 (3.85 g, 11.81 mmol) in toluene (45 ml) was heated at 100° C. for 4.5 hours. The insolubles were filtered off and washed with ethyl acetate. The filtrate and washing were combined and concentrated. Elution through a flash column (silica gel 60, 230-400 mesh, 1:1 hexanes:EtOAc) gave the title compound as a viscous yellow oil which gradually solidified on standing (945 mg, 61%).